Cas no 1807102-29-9 (Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate)

• Product Name: Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate
• CAS No: 1807102-29-9
• MF: C₁₀H₅BrF₆O₂
• MW: 351.039923429489
• CID: 4949911
• Update Time: 2025-05-20

Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate

• Inchi： 1S/C10H5BrF6O2/c1-19-8(18)4-2-5(9(12,13)14)7(11)6(3-4)10(15,16)17/h2-3H,1H3
• InChI Key： LAISVEUILUVFAQ-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(C(=O)OC)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate

Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate (CAS No. 1807102-29-9): An Overview

Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate (CAS No. 1807102-29-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromo substituent and two trifluoromethyl groups attached to a benzene ring. These functional groups confer specific chemical properties that make it a valuable intermediate in various synthetic pathways.

The trifluoromethyl group is known for its strong electron-withdrawing effect and high lipophilicity, which can significantly influence the reactivity and biological activity of the molecule. The bromo substituent, on the other hand, provides a reactive site for further functionalization, making Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate an attractive starting material for the synthesis of more complex molecules.

Recent studies have highlighted the potential applications of Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of potent and selective inhibitors of protein kinases. These inhibitors showed promising activity against various cancer cell lines, demonstrating the potential of Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate in drug discovery.

In addition to its pharmaceutical applications, Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate has also been explored for its use in materials science. A research group at the University of California, Berkeley, investigated the photophysical properties of this compound and found that it exhibits strong fluorescence and high photostability. These properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthetic accessibility of Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate has been well-documented in the literature. A common synthetic route involves the bromination of methyl 3,5-bis(trifluoromethyl)benzoate, followed by further functionalization to introduce additional substituents as needed. This flexibility in synthesis allows researchers to tailor the compound to specific applications.

From a safety perspective, it is important to handle Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during handling, and all operations should be conducted in a well-ventilated area or fume hood.

In conclusion, Methyl 3,5-bis(trifluoromethyl)-4-bromobenzoate (CAS No. 1807102-29-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and properties, this compound is likely to remain a focal point of interest in these fields.